Cas no 2260931-20-0 (1H-Pyrazole-4-carboxylic acid, 1-(2-aminopropyl)-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-(2-aminopropyl)-
• CAS No: 2260931-20-0
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5801238
• PubChem ID: 137928025
• Update Time: 2025-06-29

1H-Pyrazole-4-carboxylic acid, 1-(2-aminopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-(2-aminopropyl)-
• 2260931-20-0
• EN300-6731447
• 1-(2-aminopropyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C7H11N3O2/c1-5(8)3-10-4-6(2-9-10)7(11)12/h2,4-5H,3,8H2,1H3,(H,11,12)
• InChI Key： VQKFSRTUCZOVOM-UHFFFAOYSA-N
• SMILES： N1(CC(N)C)C=C(C(O)=O)C=N1

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 363.8±22.0 °C(Predicted)
• pka: 3.80±0.10(Predicted)

Additional information on 1H-Pyrazole-4-carboxylic acid, 1-(2-aminopropyl)-

Introduction to 1H-Pyrazole-4-carboxylic acid, 1-(2-aminopropyl)- (CAS No: 2260931-20-0)

1H-Pyrazole-4-carboxylic acid, 1-(2-aminopropyl)-, identified by its Chemical Abstracts Service number (CAS No: 2260931-20-0), is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrazole class, which is renowned for its diverse biological activities and utility in drug development. The structural motif of pyrazole, featuring a five-membered ring with two nitrogen atoms, makes it a versatile scaffold for designing molecules with therapeutic potential.

The compound 1H-Pyrazole-4-carboxylic acid, 1-(2-aminopropyl)- incorporates a carboxylic acid group at the 4-position of the pyrazole ring and an amino-propyl side chain at the 1-position. This specific arrangement confers unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further derivatization to explore novel pharmacological effects.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The presence of both the carboxylic acid and amino groups in 1H-Pyrazole-4-carboxylic acid, 1-(2-aminopropyl)- allows for diverse functionalization strategies, enabling researchers to modify its pharmacophore and optimize its biological activity. For instance, the carboxylic acid group can be esterified or amidated to enhance solubility or target specific biological pathways, while the amino group can be coupled with other pharmacophores to create more complex molecules.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. Pyrazole derivatives have shown promise in inhibiting key enzymes and receptors involved in cancer progression. For example, studies have demonstrated that certain pyrazole-based compounds can inhibit kinases such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are crucial for cell proliferation and survival. The structure of 1H-Pyrazole-4-carboxylic acid, 1-(2-aminopropyl)- may provide a framework for designing inhibitors that selectively target these enzymes, thereby offering a new avenue for cancer treatment.

Furthermore, the compound's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it an attractive scaffold for drug design. The carboxylic acid group can form hydrogen bonds with polar residues in proteins, while the amino group can participate in salt bridges or coordinate with metal ions. These interactions are critical for achieving high affinity and selectivity in drug candidates. Recent computational studies have suggested that modifications to the side chain of 1H-Pyrazole-4-carboxylic acid, 1-(2-aminopropyl)- could enhance its binding affinity to specific targets, paving the way for more effective drug candidates.

The synthesis of 1H-Pyrazole-4-carboxylic acid, 1-(2-aminopropyl)- involves multi-step organic reactions that highlight the compound's synthetic versatility. The pyrazole core can be synthesized through condensation reactions between hydrazine derivatives and α-haloketones or α-haloesters. Subsequent functionalization at the 4-position with a carboxylic acid group typically involves carboxylation or oxidation reactions. The introduction of the amino-propyl side chain at the 1-position can be achieved through nucleophilic substitution or reduction reactions. These synthetic strategies underscore the compound's potential as a building block for more complex molecules.

Recent advances in synthetic methodologies have enabled more efficient and scalable production of pyrazole derivatives like 1H-Pyrazole-4-carboxylic acid, 1-(2-aminopropyl)-. For instance, flow chemistry techniques have been employed to streamline multi-step syntheses, reducing reaction times and improving yields. Additionally, green chemistry principles have been applied to minimize waste and hazardous byproducts, making the production process more environmentally sustainable.

The pharmacological evaluation of 1H-Pyrazole-4-carboxylic acid, 1-(2-aminopropyl)- has revealed several promising activities. In vitro studies have shown that this compound exhibits inhibitory effects on various enzymes and receptors relevant to human health. Notably, it has demonstrated anti-inflammatory properties by inhibiting key pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings are particularly significant given the rising prevalence of chronic inflammatory diseases.

Moreover, preclinical studies have explored the potential of 1H-Pyrazole-4-carboxylic acid, 1-(2-aminopropyl)- as an antimicrobial agent. The compound has shown efficacy against a range of bacterial strains, including some multidrug-resistant pathogens. This is achieved by interfering with bacterial cell wall synthesis or other essential metabolic pathways. The ability to combat resistant bacteria is critical in addressing global health challenges associated with antibiotic resistance.

In addition to its therapeutic potential, 1H-Pyrazole-4-carboxylic acid, 1-(2-aminopropyl)- has applications in chemical biology research. Its well-defined structure makes it an excellent tool for studying enzyme mechanisms and protein-ligand interactions. By using this compound as a probe molecule, researchers can gain insights into fundamental biological processes and develop new strategies for drug discovery.

The future directions for research on 1H-Pyrazole-4-carboxylic acid, 1-(2-aminopropyl)- are multifaceted. One area of focus is optimizing its pharmacological properties through structure-based drug design. By leveraging computational modeling techniques such as molecular dynamics simulations and virtual screening, researchers can identify structural modifications that enhance potency and selectivity.

Another promising direction is exploring the compound's potential in combination therapies. By pairing 1H-Pyrazole-4-carboxylic acid, 1-(2-aminopropyl)- with other drugs or biomolecules targeting different pathways or mechanisms within a disease context (e.g., cancer), synergistic effects may be achieved that lead to improved therapeutic outcomes.

Finally,cas no2260931200, as a representative example of modern pharmaceutical research chemicals,can serve as a foundationfor developing next-generation therapeutics across various disease areas including oncology,neurodegenerative disorders,and infectious diseases.This underscoresthe importanceof continued explorationand innovationin this field.